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Compound of Interest

Compound Name: trans-3-(3-Pyridyl)acrylic acid

Cat. No.: B151048

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-3-(3-Pyridyl)acrylic acid,
focusing on its core physicochemical properties, analytical methodologies, and applications.
The information is tailored for professionals in research and development who require detailed,
actionable data.

Core Physicochemical Properties

trans-3-(3-Pyridyl)acrylic acid is a bifunctional organic compound notable for its use as a
building block, or ligand, in the synthesis of complex chemical structures.[1] Its molecular
structure incorporates a pyridine ring, a carboxylic acid group, and a trans-configured carbon-
carbon double bond. This unique combination of features makes it a valuable component in the
development of coordination polymers and other advanced materials.[1]

Data Summary

The fundamental quantitative data for trans-3-(3-Pyridyl)acrylic acid are summarized in the
table below for quick reference.
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Property Value References
Molecular Weight 149.15 g/mol [1]

Chemical Formula CsH7NO:2 [1]

CAS Number 19337-97-4

Physical Form White solid/powder

Melting Point 232-235 °C (decomposes)

SMILES String 0=C(0)/C=C/clcncccl

InChi Key VUVORVXMOLQFMO-

ONEGZZNKSA-N

Experimental Protocols & Characterization

Accurate characterization of trans-3-(3-Pyridyl)acrylic acid is critical for its application in
synthesis and drug development. Standard analytical techniques include spectroscopic and
chromatographic methods.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis

HPLC is a precise method for determining the purity of trans-3-(3-Pyridyl)acrylic acid. A
reverse-phase method with ion suppression is effective for this polar, low-molecular-weight
compound.

Objective: To quantify the purity of a trans-3-(3-Pyridyl)acrylic acid sample.
Instrumentation:

o HPLC system with a UV detector

e C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size)

e Autosampler and data acquisition software

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/p66203
https://www.sigmaaldrich.com/JP/ja/product/aldrich/p66203
https://www.benchchem.com/product/b151048?utm_src=pdf-body
https://www.benchchem.com/product/b151048?utm_src=pdf-body
https://www.benchchem.com/product/b151048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Phosphoric acid (HsPOa)

Chromatographic Conditions:

Mobile Phase: 96:4 (v/v) mixture of water and acetonitrile, with 0.1% phosphoric acid added
to suppress the ionization of the carboxylic acid group.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 210 nm

Injection Volume: 10 pL
Procedure:

o Standard Preparation: Accurately weigh and dissolve a reference standard of trans-3-(3-
Pyridyl)acrylic acid in the mobile phase to prepare a stock solution of 1 mg/mL. Create a
series of dilutions (e.g., 0.5, 0.25, 0.1, 0.05 mg/mL) for a calibration curve.

o Sample Preparation: Prepare a sample solution by dissolving the test material in the mobile
phase to a final concentration of approximately 0.5 mg/mL.

e Analysis: Inject the standard solutions followed by the sample solution into the HPLC
system.

e Quantification: Calculate the area under the peak for trans-3-(3-Pyridyl)acrylic acid in the
sample chromatogram. Determine the purity by comparing this area to the calibration curve
generated from the reference standards.

Spectroscopic Characterization
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The acidic proton of the carboxyl group typically appears as a broad singlet far
downfield, often around 10-12 ppm.[2][3][4][5] Protons on the pyridine ring and the vinyl
group will have characteristic shifts and coupling patterns.

o 13C NMR: The carboxyl carbon is expected to resonate in the range of 165-185 ppm.[2]

e Mass Spectrometry (MS): Electrospray ionization (ESI) is a suitable technique for
determining the molecular weight of this compound. In negative ion mode, a prominent peak
at m/z 297.13, corresponding to the (M-1) peak of a dimer, has been observed in some
studies.[6]

Applications and Workflow Visualization

The primary application of trans-3-(3-Pyridyl)acrylic acid is as an organic linker to construct
coordination polymers, including 3D heterometallic frameworks that may exhibit luminescence
properties.[1] The workflow for synthesizing and validating a product based on this molecule
involves several key stages, from initial reaction to final quality control.

Experimental Workflow: Synthesis and Quality Control

The following diagram illustrates a typical workflow for the synthesis and subsequent quality
control of a product derived from trans-3-(3-Pyridyl)acrylic acid, such as a coordination
polymer or an ester.
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Workflow for Synthesis and Characterization
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Caption: A logical workflow for the synthesis, purification, and analytical characterization of a
final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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